ethyl 2-(3-chloroanilino)-4-oxothiophene-3-carboxylate

• Molecular Formula: C13H12ClNO3S
• Molecular Weight: 297.76 g/mol
• IUPAC Name: ethyl 2-(3-chloroanilino)-4-oxothiophene-3-carboxylate
• InChI: InChI=1S/C13H12ClNO3S/c1-2-18-13(17)11-10(16)7-19-12(11)15-9-5-3-4-8(14)6-9/h3-6,15H,2,7H2,1H3
• InChI Key: CQORPYCWAIBZSQ-UHFFFAOYSA-N
• Isomeric SMILES: CCOC(=O)C1=C(SCC1=O)NC2=CC(=CC=C2)Cl

Description

Ethyl 2-(3-chloroanilino)-4-oxothiophene-3-carboxylate, also known as ECO-3, is a compound that has gained attention for its potential applications in scientific research. This compound belongs to the class of thiophene carboxylates and has been synthesized using various methods. In

Scientific Research Applications

Ethyl 2-(3-chloroanilino)-4-oxothiophene-3-carboxylate has been studied for its potential applications in various scientific research areas, including cancer research and neuroscience. In cancer research, ethyl 2-(3-chloroanilino)-4-oxothiophene-3-carboxylate has been shown to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. In neuroscience, ethyl 2-(3-chloroanilino)-4-oxothiophene-3-carboxylate has been shown to have potential as a neuroprotective agent and to improve cognitive function.

Mechanism of Action

The mechanism of action of ethyl 2-(3-chloroanilino)-4-oxothiophene-3-carboxylate is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. In cancer cells, ethyl 2-(3-chloroanilino)-4-oxothiophene-3-carboxylate has been shown to inhibit the activity of the enzyme topoisomerase II, which is involved in DNA replication and repair. In neurons, ethyl 2-(3-chloroanilino)-4-oxothiophene-3-carboxylate has been shown to activate the Nrf2-ARE pathway, which is involved in cellular defense against oxidative stress.
Biochemical and Physiological Effects:
ethyl 2-(3-chloroanilino)-4-oxothiophene-3-carboxylate has been shown to have various biochemical and physiological effects, including the inhibition of cancer cell growth, the induction of apoptosis, and the activation of cellular defense mechanisms against oxidative stress. In addition, ethyl 2-(3-chloroanilino)-4-oxothiophene-3-carboxylate has been shown to improve cognitive function and to have potential as a neuroprotective agent.

Advantages and Limitations for Lab Experiments

Ethyl 2-(3-chloroanilino)-4-oxothiophene-3-carboxylate has several advantages for use in lab experiments, including its high purity and good yields during synthesis. However, one limitation of ethyl 2-(3-chloroanilino)-4-oxothiophene-3-carboxylate is its potential toxicity, which may limit its use in certain experiments. Additionally, more research is needed to fully understand the mechanism of action and potential side effects of ethyl 2-(3-chloroanilino)-4-oxothiophene-3-carboxylate.

Future Directions

There are several future directions for research on ethyl 2-(3-chloroanilino)-4-oxothiophene-3-carboxylate, including further studies on its mechanism of action, potential side effects, and toxicity. In addition, ethyl 2-(3-chloroanilino)-4-oxothiophene-3-carboxylate could be studied for its potential applications in other areas, such as cardiovascular disease and inflammation. Overall, ethyl 2-(3-chloroanilino)-4-oxothiophene-3-carboxylate shows promise as a compound with potential applications in various scientific research areas.

Synthesis Methods

Ethyl 2-(3-chloroanilino)-4-oxothiophene-3-carboxylate can be synthesized using a variety of methods, including the reaction of 3-chloroaniline with ethyl 2-bromo-4-oxothiophene-3-carboxylate in the presence of a base, such as potassium carbonate. Another method involves the reaction of 3-chloroaniline with ethyl 2-chloro-4-oxothiophene-3-carboxylate in the presence of a base, such as sodium hydride. These methods have been reported to yield ethyl 2-(3-chloroanilino)-4-oxothiophene-3-carboxylate in good yields and high purity.